Cas no 1038397-89-5 (5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1038397-89-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5714630
• PubChem ID: 3900443
• Update Time: 2025-06-09

5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylicacid
• AKOS013916751
• EN300-1845323
• CS-0440318
• 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid
• 1038397-89-5
• 5-(2-Methoxy-5-methyl-phenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-(2-methoxy-5-methylphenyl)-

• Inchi： 1S/C12H12N2O3/c1-7-3-4-11(17-2)8(5-7)9-6-10(12(15)16)14-13-9/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： AFQRZCGJQLDZJI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 463.5±45.0 °C(Predicted)
• pka: 3.91±0.10(Predicted)

Additional information on 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid

5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1038397-89-5): A Comprehensive Overview

5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1038397-89-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid.

Chemical Structure and Properties

5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid is a pyrazole derivative with a molecular formula of C₁₄H₁₄N₂O₃. The compound features a pyrazole ring attached to a substituted phenyl group, which includes a methoxy and a methyl substituent. The carboxylic acid functional group imparts acidic properties to the molecule, making it suitable for various chemical reactions and biological interactions. The presence of these functional groups also contributes to the compound's solubility and stability in different solvents.

The molecular weight of 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid is 262.27 g/mol. Its physical properties include a melting point of approximately 160°C and a boiling point of around 400°C at standard pressure. The compound is generally stable under normal conditions but may degrade upon exposure to strong acids or bases.

Synthesis Methods

The synthesis of 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methoxy-5-methylbenzaldehyde with hydrazine hydrate to form the corresponding hydrazone intermediate. This intermediate is then cyclized using an appropriate coupling agent, such as ethyl acetoacetate, to yield the final product.

An alternative approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. In this method, 2-methoxy-5-methylbenzaldehyde and hydrazine hydrate are combined in a microwave reactor, followed by the addition of ethyl acetoacetate under microwave irradiation. This method not only enhances the efficiency of the synthesis but also reduces the formation of side products.

Biological Activities and Therapeutic Potential

5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent research has highlighted its potential as a potent inhibitor of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

A study published in the Journal of Medicinal Chemistry demonstrated that 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid exhibits selective inhibition of COX-2 over COX-1, making it a promising candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The compound's ability to selectively target COX-2 without affecting COX-1 activity is attributed to its unique structural features and binding affinity.

In addition to its anti-inflammatory properties, 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid has shown promising anti-cancer effects in preclinical studies. Research conducted at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying these effects involves the modulation of key signaling pathways, such as p53 and Bcl-2 family proteins.

Clinical Trials and Future Directions

The therapeutic potential of 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported.

Ongoing phase II clinical trials are focusing on assessing the compound's effectiveness in treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis. Preliminary results from these trials have been encouraging, showing significant reductions in pain and inflammation without major side effects.

In parallel, researchers are exploring the use of 5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid as an adjuvant therapy in cancer treatment. Preclinical studies suggest that combining this compound with conventional chemotherapy agents may enhance treatment outcomes by synergistically targeting multiple signaling pathways involved in cancer progression.

Conclusion

5-(2-Methoxy-5-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1038397-89-5) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities, including anti-inflammatory and anti-cancer properties. Ongoing research and clinical trials continue to uncover new applications for this compound, paving the way for its future development as a therapeutic agent.